Cas no 89442-77-3 (2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-)
89442-77-3 structure
Product Name:2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-
CAS No:89442-77-3
MF:C17H16ClNO2
MW:301.767443656921
CID:600552
PubChem ID:70474226
Update Time:2025-04-19
2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-
- 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]propan-2-one
- SCHEMBL10924420
- 89442-77-3
- DTXSID80742072
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- Inchi: 1S/C17H16ClNO2/c1-11(20)10-13-8-9-19-15(13)6-7-16(19)17(21)12-2-4-14(18)5-3-12/h2-7,13H,8-10H2,1H3
- InChI Key: FHLGBUNEAGCWME-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1=CC=C2C(CC(C)=O)CCN21)=O
Computed Properties
- Exact Mass: 301.0869564g/mol
- Monoisotopic Mass: 301.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 39.1Ų
2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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